4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl- 4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl-
Brand Name: Vulcanchem
CAS No.: 169471-14-1
VCID: VC20899629
InChI: InChI=1S/C25H16ClN5O2S/c26-19-12-6-4-8-16(19)14-21-24(33)31(25(34)29-21)27-15-22-28-20-13-7-5-11-18(20)23(32)30(22)17-9-2-1-3-10-17/h1-15H,(H,29,34)/b21-14+,27-15+
SMILES: C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S
Molecular Formula: C25H16ClN5O2S
Molecular Weight: 485.9 g/mol

4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl-

CAS No.: 169471-14-1

Cat. No.: VC20899629

Molecular Formula: C25H16ClN5O2S

Molecular Weight: 485.9 g/mol

* For research use only. Not for human or veterinary use.

4(3H)-Quinazolinone, 2-(((4-((2-chlorophenyl)methylene)-5-oxo-2-thioxo-1-imidazolidinyl)imino)methyl)-3-phenyl- - 169471-14-1

Specification

CAS No. 169471-14-1
Molecular Formula C25H16ClN5O2S
Molecular Weight 485.9 g/mol
IUPAC Name 2-[(E)-[(4E)-4-[(2-chlorophenyl)methylidene]-5-oxo-2-sulfanylideneimidazolidin-1-yl]iminomethyl]-3-phenylquinazolin-4-one
Standard InChI InChI=1S/C25H16ClN5O2S/c26-19-12-6-4-8-16(19)14-21-24(33)31(25(34)29-21)27-15-22-28-20-13-7-5-11-18(20)23(32)30(22)17-9-2-1-3-10-17/h1-15H,(H,29,34)/b21-14+,27-15+
Standard InChI Key IJMYGNMSVGBYOY-HRFNUEPQSA-N
Isomeric SMILES C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)/C=N/N4C(=O)/C(=C\C5=CC=CC=C5Cl)/NC4=S
SMILES C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S
Canonical SMILES C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C=NN4C(=O)C(=CC5=CC=CC=C5Cl)NC4=S

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